Cas no 233600-25-4 (7-Azabicyclo[4.2.0]oct-4-en-8-one, (1R,6S)-rel-)

• Product Name: 7-Azabicyclo[4.2.0]oct-4-en-8-one, (1R,6S)-rel-
• CAS No: 233600-25-4
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 1414001
• Update Time: 2025-11-02

7-Azabicyclo[4.2.0]oct-4-en-8-one, (1R,6S)-rel- Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[4.2.0]oct-4-en-8-one, (1R,6S)-rel-

• Inchi： 1S/C7H9NO/c9-7-5-3-1-2-4-6(5)8-7/h2,4-6H,1,3H2,(H,8,9)/t5-,6+/m1/s1
• InChI Key： ZICVDPIJTAJVJA-RITPCOANSA-N
• SMILES： [C@@]12([H])[C@@]([H])(NC1=O)C=CCC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams

Additional information on 7-Azabicyclo[4.2.0]oct-4-en-8-one, (1R,6S)-rel-

Exploring 7-Azabicyclo[4.2.0]oct-4-en-8-one, (1R,6S)-rel- (CAS No. 233600-25-4): A Versatile Bicyclic Compound in Modern Chemistry

The compound 7-Azabicyclo[4.2.0]oct-4-en-8-one, (1R,6S)-rel- (CAS No. 233600-25-4) is a bicyclic organic molecule featuring a unique azabicyclic framework. This structure combines an eight-membered ring with a nitrogen atom at the 7-position and a ketone functionality at the 8-position, making it a valuable scaffold in synthetic and medicinal chemistry. Researchers are increasingly interested in such bicyclic compounds due to their potential applications in drug discovery, catalysis, and material science.

One of the key structural features of 7-Azabicyclo[4.2.0]oct-4-en-8-one is its stereochemistry, indicated by the (1R,6S)-rel- designation. This relative configuration plays a crucial role in determining the compound's reactivity and biological activity. The presence of both a nitrogen atom and a carbonyl group within the same bicyclic system creates opportunities for diverse chemical transformations, making it a versatile intermediate in organic synthesis.

Recent advances in synthetic methodologies have made 7-Azabicyclo[4.2.0]oct-4-en-8-one derivatives more accessible to researchers. Modern techniques such as transition metal-catalyzed cyclizations and photochemical reactions have been employed to construct similar azabicyclic systems efficiently. These developments align with current trends in sustainable chemistry, where researchers seek atom-economical routes to complex molecular architectures.

The pharmaceutical industry has shown particular interest in 7-Azabicyclo[4.2.0]oct-4-en-8-one scaffolds due to their structural similarity to various biologically active compounds. Such bicyclic frameworks often exhibit improved metabolic stability and membrane permeability compared to their monocyclic counterparts, addressing common challenges in drug development. Computational chemistry and molecular modeling studies frequently utilize these structures to explore protein-ligand interactions.

In material science, the 7-Azabicyclo[4.2.0]oct-4-en-8-one core has been investigated for its potential in creating novel polymers with unique mechanical and electronic properties. The rigid bicyclic structure can impart thermal stability to materials, while the nitrogen atom offers sites for further functionalization. These characteristics make it appealing for applications ranging from advanced coatings to electronic materials.

Analytical characterization of 7-Azabicyclo[4.2.0]oct-4-en-8-one, (1R,6S)-rel- typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. The compound's distinct spectral signatures facilitate its identification in complex mixtures, supporting quality control in research and industrial applications. Recent improvements in analytical instrumentation have enhanced the ability to study such compounds in greater detail.

The global market for specialized bicyclic compounds like 7-Azabicyclo[4.2.0]oct-4-en-8-one has grown steadily, driven by increasing demand from pharmaceutical and materials sectors. Suppliers and contract research organizations continue to expand their catalogs to include such structurally complex intermediates, supporting innovation across multiple scientific disciplines. This growth reflects broader trends in the fine chemicals industry toward more sophisticated molecular architectures.

Environmental considerations in the handling and synthesis of 7-Azabicyclo[4.2.0]oct-4-en-8-one derivatives have gained attention in recent years. Researchers are developing greener synthetic routes that minimize hazardous byproducts and reduce energy consumption. These efforts align with the principles of green chemistry and respond to increasing regulatory requirements for sustainable chemical processes.

Future research directions for 7-Azabicyclo[4.2.0]oct-4-en-8-one may include exploration of its biological activities, development of novel synthetic methodologies, and investigation of its potential in emerging technologies such as organic electronics or supramolecular chemistry. The compound's unique structural features continue to inspire innovation across multiple scientific domains.

For researchers working with 7-Azabicyclo[4.2.0]oct-4-en-8-one, (1R,6S)-rel-, proper storage conditions and handling procedures are essential to maintain compound integrity. While not classified as hazardous under standard regulations, appropriate laboratory practices should always be followed when working with any chemical substance to ensure safety and reproducibility of results.